9-(4-chlorophenyl)-4-(pyridin-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene

• Molecular Formula: C23H20ClN7
• Molecular Weight: 429.9 g/mol
• IUPAC Name: 9-(4-chlorophenyl)-4-(pyridin-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene
• InChI: InChI=1S/C23H20ClN7/c24-17-10-8-16(9-11-17)21-28-22-26-14-29(13-18-5-3-4-12-25-18)15-30(22)23-27-19-6-1-2-7-20(19)31(21)23/h1-12,21H,13-15H2,(H,26,28)
• InChI Key: HZTSHGGFLXVTNJ-UHFFFAOYSA-N
• Canonical SMILES: C1N=C2NC(N3C4=CC=CC=C4N=C3N2CN1CC5=CC=CC=N5)C6=CC=C(C=C6)Cl

Description

The compound 9-(4-chlorophenyl)-4-(pyridin-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.0²,⁷.0¹¹,¹⁶]heptadeca-1(17),6,11,13,15-pentaene is a polycyclic heterocyclic molecule featuring a fused tetracyclic core with six nitrogen atoms. Its structure includes a 4-chlorophenyl substituent at position 9 and a pyridin-2-ylmethyl group at position 2.

Biological Activity

The compound 9-(4-chlorophenyl)-4-(pyridin-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene is a complex organic molecule with potential therapeutic applications. Its unique structure suggests various biological activities that merit detailed investigation.

Chemical Structure and Properties

The molecular formula of the compound is C₁₈H₁₈ClN₆. The presence of a chlorophenyl group and a pyridine moiety indicates potential interactions with biological targets such as receptors and enzymes.

Property	Value
Molecular Weight	358.83 g/mol
IUPAC Name	9-(4-chlorophenyl)-4-(pyridin-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene
Solubility	Soluble in DMSO
Melting Point	Not available

Anticancer Activity

Recent studies have shown that compounds with similar structures exhibit significant anticancer properties. For instance, derivatives of pyridine have been reported to inhibit cancer cell proliferation through various mechanisms including apoptosis induction and cell cycle arrest.

Case Study : A related compound demonstrated a dose-dependent inhibition of breast cancer cell lines with IC50 values in the micromolar range .

Antimicrobial Activity

Compounds containing chlorophenyl groups are known for their antimicrobial properties. The biological activity against various bacterial strains has been documented.

Research Findings : In vitro assays indicated that compounds similar to the target molecule exhibited antibacterial activity against Staphylococcus aureus and Escherichia coli .

Neuroprotective Effects

The neuroprotective potential of pyridine derivatives has been explored in models of neurodegenerative diseases. These compounds may modulate neurotransmitter systems or exhibit antioxidant properties.

Case Study : A study highlighted the neuroprotective effects of pyridine derivatives in models of Alzheimer's disease by reducing amyloid-beta aggregation .

The biological activity of 9-(4-chlorophenyl)-4-(pyridin-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene is hypothesized to involve:

• Receptor Binding : Interaction with specific receptors leading to downstream signaling changes.
• Enzyme Inhibition : Potential inhibition of key enzymes involved in disease pathways.
• Cellular Uptake : Enhanced cellular permeability due to its lipophilic nature.

Scientific Research Applications

The compound 9-(4-chlorophenyl)-4-(pyridin-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene is a complex organic molecule with potential applications in various fields of scientific research. This article explores its applications in medicinal chemistry, materials science, and biological research.

Anticancer Activity

Research has indicated that compounds similar to 9-(4-chlorophenyl)-4-(pyridin-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene exhibit significant anticancer properties. These compounds can interfere with cancer cell proliferation and induce apoptosis through various mechanisms such as the inhibition of specific enzymes involved in tumor growth or by disrupting cellular signaling pathways.

Antimicrobial Properties

Studies have shown that derivatives of this compound possess antimicrobial activity against a range of pathogens. The presence of the chlorophenyl and pyridine groups enhances the compound's interaction with microbial membranes or enzymes critical for bacterial survival.

Neurological Disorders

The unique structural features of this compound suggest potential applications in treating neurological disorders. Compounds with similar frameworks have been studied for their neuroprotective effects and ability to modulate neurotransmitter systems, which could be beneficial in conditions like Alzheimer's disease or Parkinson's disease.

Organic Electronics

The compound's conjugated structure makes it a candidate for use in organic electronics, particularly in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Its electronic properties can be tuned by modifying substituents on the pyridine and phenyl rings to optimize charge transport and light-emission characteristics.

Sensor Development

Due to its ability to interact with various analytes through π-π stacking and hydrogen bonding interactions, this compound can be utilized in the development of chemical sensors. These sensors can detect environmental pollutants or biological markers with high sensitivity.

Molecular Probes

The compound can serve as a molecular probe in biological studies to track cellular processes or interactions at the molecular level. Its fluorescent properties can be exploited for imaging techniques in live-cell microscopy.

Drug Delivery Systems

Given its complex structure and potential for functionalization, this compound may be integrated into drug delivery systems that enhance the bioavailability and targeted delivery of therapeutic agents.

Summary of Case Studies

Application Area	Findings	References
Anticancer Activity	Induces apoptosis in cancer cell lines; inhibits tumor growth via enzyme inhibition	,
Antimicrobial Properties	Effective against Gram-positive and Gram-negative bacteria; disrupts cell membrane integrity	,
Neurological Disorders	Potential neuroprotective effects; modulates neurotransmitter systems	,
Organic Electronics	Suitable for OLEDs; tunable electronic properties	,
Sensor Development	High sensitivity for detecting environmental pollutants	,
Molecular Probes	Useful for live-cell imaging; tracks molecular interactions	,
Drug Delivery Systems	Enhances bioavailability; targeted delivery of therapeutic agents	,

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Variations

Core Framework

The target compound shares a polycyclic nitrogen-rich backbone with several analogs:

• 4-(10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.0²,⁶.0¹¹,¹⁶]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)phenol (): This analog replaces one nitrogen with sulfur but retains a tetracyclic system.
• 6-(4-(4-Chlorophenyl)piperidin-4-yl)phenyl-9H-purine derivatives (): These purine-based compounds feature a 4-chlorophenyl substituent and a piperidine ring, differing in core structure but sharing aromatic and heterocyclic motifs.

Substituent Effects

• Chlorophenyl Groups : The 4-chlorophenyl group is a common motif in analogs such as N-{1-[8-(2-chlorophenyl)-9-(4-chlorophenyl)-9H-purin-6-yl]piperidin-4-yl} derivatives (). This substituent enhances lipophilicity and may improve membrane permeability .
• Pyridinylmethyl vs.

Pharmacological and Physicochemical Properties

• Lipophilicity : The 4-chlorophenyl group increases logP values across analogs, as seen in purine derivatives (). This may enhance blood-brain barrier penetration but reduce aqueous solubility.
• Metabolic Stability: The compound in , 1-(8-(2-chlorophenyl)-9-(4-chlorophenyl)-9H-purin-6-yl)-4-(ethylamino)piperidine-4-carboxamide, showed extensive hepatic metabolism, suggesting similar analogs may require structural optimization for improved stability .
• Target Engagement : Purine derivatives () inhibit Protein Kinase B, implying that the target compound’s nitrogen-rich core could interact with ATP-binding pockets in kinases or receptors.

Challenges and Opportunities

• Synthetic Complexity : The fused tetracyclic core of the target compound poses challenges in regioselective functionalization, as seen in spirocyclic analogs ().
• Biological Screening: Limited data exist for the target compound, but related chlorophenyl-purine hybrids () demonstrate antitumor and kinase inhibitory activities, warranting further testing.